Cas no 68438-26-6 (5-Isothiazolecarboxylic acid, 3-phenyl-, methyl ester)
68438-26-6 structure
Product name:5-Isothiazolecarboxylic acid, 3-phenyl-, methyl ester
5-Isothiazolecarboxylic acid, 3-phenyl-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 5-Isothiazolecarboxylic acid, 3-phenyl-, methyl ester
- methyl 3-phenyl-1,2-thiazole-5-carboxylate
- SCHEMBL15559606
- 68438-26-6
- DTXSID80547660
-
- Inchi： InChI=1S/C11H9NO2S/c1-14-11(13)10-7-9(12-15-10)8-5-3-2-4-6-8/h2-7H,1H3
- InChI Key： DZDLNWXLSZYYIW-UHFFFAOYSA-N
- SMILES： COC(=O)C1=CC(=NS1)C2=CC=CC=C2
Computed Properties
- Exact Mass: 219.03547
- Monoisotopic Mass: 219.03539970g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 229
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 67.4Ų
Experimental Properties
- PSA: 39.19
5-Isothiazolecarboxylic acid, 3-phenyl-, methyl ester Related Literature
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1. A butterfly shaped organic heterojunction photocatalyst for effective photocatalytic CO2 reduction†Asif Hayat,Muhammad Sohail,Asma M. Alenad,Ahmad Irfan,Naghma Shaishta,Ashiq Hayat,Sunil Kumar Baburao Mane,Wasim Ullah Khan CrystEngComm, 2021,23, 4963-4974
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Miqiu Kong,Ronald G. Larson Soft Matter, 2015,11, 1572-1581
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Yinsong Si,Zongzhao Sun,Limin Huang,Min Chen,Limin Wu J. Mater. Chem. A, 2019,7, 8952-8959
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M. Alonso-Orts,A. M. Sánchez,E. Nogales,J. Piqueras,B. Méndez CrystEngComm, 2017,19, 6127-6132
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6. A biomimetic magnetosome: formation of iron oxide within carboxylic acid terminated polymersomes†Jennifer Bain,Christopher J. Legge,Deborah L. Beattie,Annie Sahota,Catherine Dirks,Joseph R. Lovett,Sarah S. Staniland Nanoscale, 2019,11, 11617-11625
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Wenxin Lin,Yuanjing Cui,Yu Yang,Quan Hu,Guodong Qian Dalton Trans., 2018,47, 15882-15887
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Xianggui Kong,Xiaomin Liu,Youlin Zhang,Yulei Chang,Yongshi Luo,Huiying Zhao,Hong Zhang Nanoscale, 2015,7, 190-197
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Yi Jiang,Yibo Chen,Mingjian Zhang,Yang Qiu,Feng Pan RSC Adv., 2016,6, 51871-51876
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